Cas no 184714-56-5 ((R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one)
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one
- (R)-4-Benzyl-3-chloroacetyl-2-oxazolidinone
- (R)-4-BENZYL-3-CHLOROACETYL-2-
- (R)-4-BENZYL-3-CHLOROACETYL-2-OXAZOLIDIN
- (4R)-4-benzyl-3-(2-chloroacetyl)-1,3-oxazolidin-2-one
- (R)-4-BENZYL-3-CHLOROACETYL-2-OXAZOLIDINONE,97%
- (R)-4-Benzyl-3-chloroacetyl-2-oxazolidinone,99%e.e.
- AKOS015911877
- (R)-4-Benzyl-3-chloroacetyl-2-oxazolidinone, 97%
- 184714-56-5
- E78360
- DTXSID70442170
- (N-Chloroacetyl)-(4R)-benzyl-2-oxazolidinone
- CS-0448942
- A908483
- AS-67591
-
- MDL: MFCD00269661
- Inchi: 1S/C12H12ClNO3/c13-7-11(15)14-10(8-17-12(14)16)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2/t10-/m1/s1
- InChI Key: DVPUBLCBQBQPOU-SNVBAGLBSA-N
- SMILES: ClCC(N1C(=O)OC[C@H]1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 253.05066
- Monoisotopic Mass: 253.0505709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Color/Form: solid
- Density: 1.348
- Melting Point: 78-82 °C (lit.)
- Boiling Point: 416.232°C at 760 mmHg
- Flash Point: 205.53°C
- Refractive Index: 1.577
- PSA: 46.61
- LogP: 1.75320
- Solubility: Not determined
- Specific Rotation: -70 º (c=1 in chloroform)
- Optical Activity: [α]20/D −70°, c = 1 in chloroform
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
- Storage Condition:(BD47694)
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A532686-250mg |
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 98+% | 250mg |
$32.0 | 2025-02-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD47694-250mg |
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 98+% | 250mg |
¥384.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD47694-1g |
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 98+% | 1g |
¥960.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD47694-5g |
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 98+% | 5g |
¥3168.0 | 2022-03-01 | |
| Chemenu | CM190584-5g |
(R)-4-benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 95% | 5g |
$580 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02850-500mg |
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 97% | 500mg |
¥1518.0 | 2024-07-19 | |
| Chemenu | CM190584-250mg |
(R)-4-benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 95% | 250mg |
$55 | 2023-03-06 | |
| Chemenu | CM190584-1g |
(R)-4-benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 95% | 1g |
$139 | 2023-03-06 | |
| Chemenu | CM190584-5g |
(R)-4-benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 95% | 5g |
$458 | 2023-03-06 | |
| Ambeed | A532686-100mg |
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one |
184714-56-5 | 98+% | 100mg |
$19.0 | 2025-02-20 |
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on (R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one
(R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one: A Comprehensive Overview
The compound with CAS No. 184714-56-5, known as (R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom in their ring structure. The (R)-configuration at the chiral center highlights its stereochemical importance, making it a key player in asymmetric synthesis and drug discovery.
The structural features of this compound are notable. The oxazolidinone ring is substituted at the 4-position with a benzyl group, which introduces aromaticity and potential for further functionalization. At the 3-position, the molecule bears a 2-chloroacetyl group, which is an acyl group with a chlorine atom at the β-carbon. This substitution pattern not only enhances the molecule's reactivity but also opens up possibilities for its use in various chemical transformations and biological applications.
Recent studies have explored the role of (R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one in asymmetric catalysis. Researchers have demonstrated that this compound can act as a chiral auxiliary in the synthesis of complex molecules, facilitating the formation of enantioselective products. Its ability to induce high enantioselectivity has made it a valuable tool in medicinal chemistry, particularly in the development of chiral drugs.
In addition to its catalytic applications, this compound has shown promise in peptide synthesis. The oxazolidinone ring serves as a versatile scaffold for constructing peptide bonds under mild conditions. Recent advancements have highlighted its utility in solid-phase synthesis, where it can be used as a coupling reagent to assemble peptides with high efficiency and precision.
The biological activity of (R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one has also been a subject of interest. Preclinical studies suggest that this compound exhibits antimicrobial properties, potentially targeting bacterial enzymes involved in cell wall synthesis. Its mechanism of action involves inhibition of penicillin-binding proteins, which are critical for bacterial growth and division.
Furthermore, this compound has been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
From a synthetic perspective, the preparation of (R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one involves multi-step reactions that highlight its versatility as a building block. The synthesis typically begins with the formation of an oxazolidinone core through cyclization reactions, followed by functional group transformations to introduce the benzyl and chloroacetyl substituents.
The stereochemistry of this compound plays a crucial role in its biological activity and chemical reactivity. The (R)-configuration ensures optimal interactions with target biomolecules, making it indispensable in drug design and development. Recent research has focused on optimizing synthetic routes to achieve high enantiomeric excess, ensuring scalability for industrial applications.
In conclusion, (R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one is a multifaceted compound with applications spanning organic synthesis, catalysis, and pharmacology. Its unique structural features and stereochemical properties make it a valuable asset in modern chemistry. As research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly important role in advancing scientific discovery and therapeutic development.
184714-56-5 ((R)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)